N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine

• IUPAC Name: N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine
• InChI: InChI=1S/C15H17FN2O2/c1-19-13-5-3-4-12(15(13)16)10-17-8-11-6-7-14(20-2)18-9-11/h3-7,9,17H,8,10H2,1-2H3
• InChI Key: WERPNEFWGMLKTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)CNCC2=C(C(=CC=C2)OC)F
• Molecular Formula: C15H17FN2O2
• Molecular Weight: 276.31 g/mol

Description

N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine, also known as FMPM, is a potent and selective antagonist of the alpha7 nicotinic acetylcholine receptor (nAChR). This receptor is a ligand-gated ion channel that is widely expressed in the central nervous system and plays a crucial role in cognitive function, learning, and memory. The discovery of FMPM has opened up new avenues for scientific research into the role of alpha7 nAChR in various physiological and pathological processes.

Mechanism of Action

N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine acts as a competitive antagonist of the alpha7 nAChR, binding to the receptor and preventing the binding of acetylcholine, the endogenous ligand. This results in the inhibition of ion channel activity and the downstream signaling pathways that are involved in cognitive function and memory retention. The precise mechanism of action of N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine is still being elucidated, but it is believed to involve the modulation of various neurotransmitter systems, including dopamine, glutamate, and GABA.
Biochemical and Physiological Effects:
N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of inflammatory responses, and the enhancement of synaptic plasticity. These effects are believed to underlie the therapeutic potential of N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine in lab experiments include its high potency and selectivity for the alpha7 nAChR, which allows for precise modulation of this receptor. However, the limitations of using N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine include its complex synthesis and the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research into N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine and its potential therapeutic applications. These include the development of more efficient and scalable synthesis methods, the identification of novel therapeutic targets for N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine, and the optimization of dosing and administration strategies for clinical use. Additionally, the role of alpha7 nAChR in various neurological and psychiatric disorders is still not fully understood, and further research is needed to elucidate the underlying mechanisms and identify new therapeutic approaches.

Synthesis Methods

The synthesis of N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine involves a series of chemical reactions, starting with the reaction of 2-fluoro-3-methoxybenzaldehyde with 6-methoxypyridin-3-amine to form an intermediate product. This is then subjected to a series of transformations, including reduction, protection, and deprotection steps, to yield the final product, N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine. The synthesis of N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine is a complex and challenging process that requires a high degree of expertise and precision.

Scientific Research Applications

N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, Alzheimer's disease, and attention deficit hyperactivity disorder (ADHD). In preclinical studies, N-[(2-fluoro-3-methoxyphenyl)methyl]-1-(6-methoxypyridin-3-yl)methanamine has been shown to improve cognitive function, enhance memory retention, and reduce impulsivity and hyperactivity in animal models of these disorders. These findings have opened up new avenues for the development of novel therapeutics targeting alpha7 nAChR.